Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Basic Properties and Solubility of Vanadium
Dibromide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vanadium(ll) bromide

CAS No.: 14890-41-6

Cat. No.: S1505030

The table below summarizes the key properties of vanadium dibromide (VBr2) from the search results.

Property Value

Chemical Formula VBrz [1] [2]

Molar Mass 210.749 - 210.750 g/mol [1] [2]

Appearance Pale orange-brown or light-brown crystalline solid [1] [2]
Density 3230 kg/m3 (3.23 g/cm?) or 4.58 g/cm3 [1] [2]

Melting Point 827 °C [2]

Boiling Point 800 °C or 1227 °C [1] [2]

Solubility in Water Reacts with water [2]

Regarding its behavior with water, the data states that vanadium(II) bromide reacts with water [2]. This
indicates that it undergoes a chemical reaction upon contact with water, rather than simply dissolving to form

a stable solution. Therefore, a conventional solubility value (like g/100mL) is not applicable.
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Suggested Experimental Approach for Reactivity
Assessment

Since quantitative solubility data is unavailable, you might need to characterize its reaction with water. The

following diagram outlines a general experimental workflow.

(Start: React VBr2 with Water)

'

Observe Reaction Phenomena
(e.g., gas evolution, color change, precipitation)

Analyze Reaction Products
(Solid and Aqueous Phases)

Identify Final Products
(via XRD, ICP-MS, etc.)

Determine Reaction Stoichiometry
and Products' Stability

Click to download full resolution via product page

Given the reactive nature of VBr2, experimental work should focus on characterizing the reaction products

and pathway rather than measuring solubility.

Key Consideration for Researchers

The reaction with water is a critical factor for any application, especially in drug development where aqueous

solubility is often a prerequisite for bioavailability. The instability of VBr2 in water would likely preclude its
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direct use as a pharmaceutical agent. Research might instead explore stable vanadium compounds or
complexes, with studies indicating investigation of vanadium derivatives for therapeutic applications like

insulin mimicry and bone development [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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